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Compound of Interest

Compound Name: 1,10-Dichlorodecane

Cat. No.: B1670031

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the safe management and disposal of 1,10-Dichlorodecane
waste. Adherence to these protocols is critical for ensuring laboratory safety and environmental
protection.

Frequently Asked Questions (FAQSs)

Q1: What is 1,10-Dichlorodecane and why is its proper waste disposal important?

Al: 1,10-Dichlorodecane (CAS No. 2162-98-3) is a chlorinated hydrocarbon.[1] Proper
disposal is crucial because it is harmful to aquatic life with long-lasting effects and can cause
skin and eye irritation.[2][3] Improper disposal can lead to environmental contamination and
potential health hazards.

Q2: How should I collect and store 1,10-Dichlorodecane waste in the laboratory?

A2: 1,10-Dichlorodecane waste should be collected in a dedicated, properly labeled
hazardous waste container.[4] This container must be made of a compatible material (e.g.,
glass or high-density polyethylene) and have a tight-fitting screw cap to prevent leaks and
evaporation.[5] Store the waste container in a cool, dry, well-ventilated area away from
incompatible materials such as strong oxidizing agents.[6]

Q3: Can | mix 1,10-Dichlorodecane waste with other solvent wastes?
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A3: No. 1,10-Dichlorodecane is a halogenated hydrocarbon. It is critical to segregate
halogenated waste from non-halogenated waste streams.[7][8][9] Mixing these wastes can
complicate the disposal process and increase disposal costs.[9]

Q4: What are the immediate first aid measures in case of accidental exposure to 1,10-
Dichlorodecane waste?

A4:

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.[6]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[2]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing.[6]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[6]

Q5: What is the appropriate method for the final disposal of 1,10-Dichlorodecane waste?

A5: The recommended method for final disposal is incineration at a licensed chemical disposal
facility.[10] Do not pour it down the drain or dispose of it in regular trash.[10][11] All disposal
activities must comply with local, regional, and national environmental regulations.[10]

Troubleshooting Guide
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Problem

Possible Cause

Solution

Leaking waste container

Container material is not
compatible with 1,10-
Dichlorodecane, or the

container is damaged.

Carefully transfer the waste to
a new, compatible container
with a secure lid. Inspect
containers regularly for signs
of degradation.[4][5]

Faint sweet/chlorinated odor

near the waste storage area

The waste container may not
be properly sealed, or there
may be a small, unnoticed

spill.

Ensure the container cap is
tightly secured.[5] Inspect the
area for any spills and clean
them up immediately using
appropriate personal protective
equipment (PPE).[6]

Unsure if a waste stream is
contaminated with 1,10-

Dichlorodecane

Accidental mixing of waste

streams may have occurred.

Treat the entire waste stream
as halogenated hazardous
waste. Label the container
accordingly and keep it
segregated.[9] It is always
safer to err on the side of

caution.

A small spill of 1,10-

Dichlorodecane has occurred

Accidental mishandling during

transfer or use.

Wearing appropriate PPE
(gloves, goggles, lab coat),
absorb the spill with an inert
material like vermiculite or
sand. Collect the contaminated
absorbent material into a
designated hazardous waste
container.[6][11] Ventilate the

area.

Data Presentation

Physical and Chemical Properties of 1,10-Dichlorodecane
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Property Value

CAS Number 2162-98-3[1]

Molecular Formula C10H20CI2[1]
Molecular Weight 211.17 g/mol [1]
Appearance Colorless liquid[1]
Boiling Point 275 °C (527 °F)[1]
Melting Point 15.6 °C (60.1 °F)[1]
Flash Point 146 °C (295 °F)[1]
Density 0.999 g/cm?3 at 25 °C[12]

Solubility in Water

Insoluble[1]

Personal Protective Equipment (PPE) Requirements

Type of Protection

Specification

Eye/Face Protection

Chemical safety goggles or face shield.[10][11]

Skin Protection

Chemical-resistant gloves (e.qg., Nitrile rubber),
lab coat.[6][10]

Use in a well-ventilated area or with a fume

Respiratory Protection hood. If ventilation is inadequate, use a NIOSH-

approved respirator.[10][11]

Experimental Protocols
Protocol 1: Segregation and Collection of 1,10-Dichlorodecane Waste
o Container Selection: Obtain a clearly marked "Halogenated Organic Waste" container.

Ensure the container is clean, dry, and made of a material compatible with 1,10-
Dichlorodecane (e.g., a glass bottle with a screw cap).[13]
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» Labeling: Affix a hazardous waste label to the container. Fill in the generator's name, the full
chemical name "1,10-Dichlorodecane,” and the date of accumulation.[4]

o Waste Addition: In a designated fume hood, carefully pour the 1,10-Dichlorodecane waste
into the container. Avoid splashing.

o Sealing: Securely fasten the cap on the container immediately after adding waste to prevent
the release of vapors.[5]

o Storage: Store the container in a designated satellite accumulation area that is cool, dry, and
well-ventilated, away from non-halogenated waste and other incompatible chemicals.[6]

Protocol 2: Handling of Contaminated Labware

e Solid Waste: Dispose of chemically contaminated solid waste, such as pipette tips and
gloves, in a separate, clearly labeled "Halogenated Contaminated Solid Waste" container.
[12]

e Reusable Glassware:

o

Triple rinse the glassware with a small amount of a suitable organic solvent (e.g.,
acetone).

o

Collect the first two rinsates as halogenated waste.[4]

[¢]

The third rinsate can be managed as non-halogenated waste if local regulations permit.
o After rinsing, the glassware can be washed using standard laboratory procedures.
Protocol 3: Management of Spills

» Evacuation and Ventilation: If a significant spill occurs, evacuate the immediate area and
ensure it is well-ventilated.

o Personal Protective Equipment: Before cleaning, don the appropriate PPE, including gloves,
goggles, and a lab coat.
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+ Containment and Absorption: For small spills, absorb the liquid with an inert absorbent
material such as vermiculite, sand, or a chemical spill pillow.[11]

¢ Collection: Carefully scoop the absorbent material into a designated "Halogenated
Contaminated Solid Waste" container.

« Decontamination: Clean the spill area with soap and water.

o Disposal: Seal and label the waste container for disposal by the institution's hazardous waste
management service.

Mandatory Visualizations

1,10-Dichlorodecane Waste Generated

Is the waste mixed with non-halogenated solvents?

Collect in 'Halogenated Waste' Container Treat Entire Mixture as Halogenated Waste

Label Container Correctly

Store in Designated Satellite Accumulation Area

Diagram 1: 1,10-Dichlorodecane Waste Segregation

Click to download full resolution via product page

Caption: Workflow for proper segregation of 1,10-Dichlorodecane waste.
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Spill of 1,10-Dichlorodecane Occurs

Ensure Area is Ventilated & Wear Appropriate PPE

Absorb Spill with Inert Material

Collect Contaminated Material

Place in 'Halogenated Contaminated Solid Waste' Container

Decontaminate Spill Area

Seal and Label Waste Container for Disposal

Diagram 2: Spill Cleanup Protocol

Click to download full resolution via product page

Caption: Step-by-step protocol for cleaning up a 1,10-Dichlorodecane spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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